4-bromo-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C16H14BrNO2S2/c17-13-8-15(22-11-13)16(19)18(9-12-4-6-20-10-12)5-3-14-2-1-7-21-14/h1-2,4,6-8,10-11H,3,5,9H2
• InChI Key: KAEHTGSLJZRGOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCN(CC2=COC=C2)C(=O)C3=CC(=CS3)Br
• Molecular Formula: C16H14BrNO2S2
• Molecular Weight: 396.3 g/mol

Description

4-bromo-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide, also known as 'BT2', is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thiophene-based compound that has been synthesized through a multi-step process, and its unique structure has led to its investigation as a potential drug candidate.

Scientific Research Applications

Synthesis and Antibacterial Activities

A study by Siddiqa et al. (2022) involved the synthesis of N-(4-bromophenyl)furan-2-carboxamide and its analogues through Suzuki-Miyaura Cross-Coupling. These compounds exhibited significant in vitro antibacterial activities against clinically isolated drug-resistant bacteria such as A. baumannii, K. pneumoniae, E. cloacae, and MRSA. Docking studies and molecular dynamic simulations validated these findings, highlighting the potential of these compounds in antimicrobial applications (Siddiqa et al., 2022).

Development of Heterocyclic Compounds

Chadwick et al. (1973) described the synthesis of esters of furan-, thiophen-, and N-methylpyrrole-2-carboxylic acids, including the bromination of methyl furan-2-carboxylate. These procedures provide convenient routes to synthesize these heterocyclic compounds with various substituents, useful in various chemical and pharmaceutical research contexts (Chadwick et al., 1973).

Synthesis of Schiff Bases for Antimicrobial Activity

Arora et al. (2013) reported the synthesis of Schiff bases of 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes. These compounds were screened for antimicrobial activity, showcasing the potential of such compounds in developing new antimicrobial agents (Arora et al., 2013).

Applications in Dye-Sensitized Solar Cells

Kim et al. (2011) explored the use of phenothiazine derivatives with various conjugated linkers, including furan, for dye-sensitized solar cells. They found that a compound with furan as a conjugated linker showed a significant improvement in solar energy-to-electricity conversion efficiency. This indicates the potential of furan derivatives in renewable energy technologies (Kim et al., 2011).